Cas no 1803601-91-3 (3,5-Dibromo-4-ethylbenzoic acid)

• Product Name: 3,5-Dibromo-4-ethylbenzoic acid
• CAS No: 1803601-91-3
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD28246489
• CID: 4617512
• PubChem ID: 91662984
• Update Time: 2025-07-22

3,5-Dibromo-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-4-ethylbenzoic acid
• Z1998637122
• 3,5-Dibromo-4-ethylbenzoic acid

• MDL： MFCD28246489
• Inchi： 1S/C9H8Br2O2/c1-2-6-7(10)3-5(9(12)13)4-8(6)11/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： KNSTVDXADOMKQX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1CC)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 3,5-Dibromo-4-ethylbenzoic acid

Comprehensive Overview of 3,5-Dibromo-4-ethylbenzoic acid (CAS No. 1803601-91-3)

3,5-Dibromo-4-ethylbenzoic acid (CAS No. 1803601-91-3) is a halogenated aromatic carboxylic acid with a distinct structural configuration. Its molecular formula is C₉H₈Br₂O₂, and it features a benzene ring substituted with two bromine atoms at the meta (C3 and C5) positions and an ethyl group at the para (C4) position. The presence of the carboxylic acid functional group (-COOH) at the terminal position imparts polarity and reactivity to the molecule. This compound belongs to the broader class of brominated benzoic acids, which are widely studied for their synthetic versatility and potential applications in pharmaceuticals, agrochemicals, and materials science. The unique arrangement of substituents on the aromatic ring influences its physicochemical properties, including solubility, stability, and reactivity in various chemical transformations.

The synthesis of 3,5-dibromo-4-ethylbenzoic acid typically involves electrophilic aromatic substitution or transition-metal-catalyzed bromination methods. Recent advancements in catalytic systems have enabled more efficient and selective approaches to functionalize aromatic rings with multiple halogen atoms while minimizing byproduct formation. For instance, studies published in *Organic Letters* (2024) highlight the use of photoredox catalysis for site-selective bromination under mild conditions. Such methodologies are particularly relevant for preparing complex derivatives like 3,5-dibromo-4-ethylbenzoic acid, where precise control over substitution patterns is critical for downstream applications.

In terms of physical properties, this compound exhibits a high melting point due to its rigid aromatic structure and hydrogen bonding capabilities from the carboxylic acid group. Its solubility profile is characterized by moderate water solubility but enhanced dissolution in polar organic solvents such as dimethyl sulfoxide (DMSO) or ethanol. These properties make it suitable for use in solution-based reactions or formulations requiring specific solvent compatibility. Spectroscopic data from nuclear magnetic resonance (NMR) and infrared (IR) analyses confirm the presence of characteristic peaks corresponding to aromatic protons, ethyl chain vibrations, and carbonyl stretching (~1700 cm^-1), aligning with established patterns for substituted benzoic acids.

The chemical reactivity of 3,5-dibromo-4-ethylbenzoic acid is primarily governed by its electron-withdrawing bromine atoms and the electron-donating ethyl group. This dual influence creates a balanced electronic environment on the benzene ring, enabling participation in diverse coupling reactions such as Suzuki-Miyaura cross-coupling or nucleophilic substitution pathways. Researchers have explored its utility as a precursor in constructing bioactive molecules through strategic functionalization steps. A notable example includes its role in developing novel anti-inflammatory agents via esterification or amidation reactions that target specific biological pathways.

One of the most promising applications of 3,5-dibromo-4-ethylbenzoic acid lies in pharmaceutical research as a scaffold for drug design. The bromine substituents are known to modulate metabolic stability and lipophilicity when incorporated into drug molecules. A 2025 study in *Journal of Medicinal Chemistry* demonstrated that derivatives bearing similar substitution patterns showed improved binding affinity to G-protein-coupled receptors (GPCRs), which are key targets for therapeutic interventions in neurological disorders and cancer treatment.

In agrochemical development, compounds like 3,5-dibromo-4-ethylbenzoic acid serve as building blocks for herbicides and fungicides due to their ability to disrupt plant-specific metabolic processes without significant toxicity to mammals. Recent work from *Pesticide Biochemistry and Physiology* (Vol 278) highlighted how such structures can be modified to enhance soil persistence while reducing environmental impact through biodegradable side chains.

From an industrial perspective, this compound functions as an intermediate in polymer chemistry where controlled halogenation is required for cross-linking or chain termination processes. Its compatibility with both acidic and basic reaction conditions makes it valuable for multi-step syntheses involving esterification or amidation stages.

Environmental studies on similar brominated compounds have shown that proper disposal protocols are essential due to their potential persistence under certain conditions. However, ongoing research focuses on developing enzymatic degradation methods using microbial consortia isolated from contaminated sites.

Analytical techniques play a crucial role in characterizing this compound's purity and structure confirmation before application stages begin implementation across various fields including pharmaceuticals agrochemicals materials science etc Advanced characterization methods such as high-resolution mass spectrometry (HRMS) confirm its molecular weight at 276 g/mol with precise isotopic distribution patterns corresponding to bromine's natural abundance characteristics X-ray crystallography has been employed by several research groups including those at ETH Zurich who published findings demonstrating how subtle changes in substitution patterns affect crystal packing interactions important considerations when optimizing solid-state properties during formulation development Computational modeling approaches using density functional theory (DFT) have provided insights into its frontier molecular orbitals HOMO-LUMO gap which helps predict reactivity trends during synthetic transformations